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Compound of Interest

Compound Name: HTH-01-015

Cat. No.: B607985

For Researchers, Scientists, and Drug Development Professionals

Introduction

HTH-01-015 is a potent and selective inhibitor of NUAK1 (NUAK family SNF1-like kinase-1), a
member of the AMP-activated protein kinase (AMPK) family.[1][2] It demonstrates high
selectivity for NUAK1 over NUAK2 and a panel of other kinases.[3][4] NUAKL1 is activated by
the tumor suppressor kinase LKB1 and plays a crucial role in regulating cellular processes
such as cell adhesion, migration, proliferation, and invasion.[1][4][5] These application notes
provide detailed protocols for the preparation of HTH-01-015 stock solutions and its application

in cell-based assays.

Chemical and Physical Properties

A summary of the key chemical and physical properties of HTH-01-015 is presented in the table
below for easy reference.
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Property

Value

Chemical Name

5,13-Dihydro-4,5,13-trimethyl-2-[[1-(4-
piperidinyl)-1H-pyrazol-4-ylJamino]-6H-
naphtho[2,3-e]pyrimido[5,4-b][1][2]diazepin-6-

one[3]

Molecular Formula

C26H28NsO[3]

Molecular Weight 468.55 g/mol [6]

CAS Number 1613724-42-7

Purity >98%(3]

ICso0 ~100 nM for NUAK1[1][3][4][6][7]

Solubility Data

The solubility of HTH-01-015 in various solvents is critical for the preparation of stock and

working solutions.

Solvent Maximum Concentration

DMSO > 23.45 mg/mL (up to 100 mM)[6][8]
Ethanol Up to 100 mM[3]

Water Insoluble[6]

Formulation 1

= 2.5 mg/mL (5.34 mM) in 10% DMSO, 40%
PEG300, 5% Tween-80, 45% Saline[1][2]

Formulation 2

> 2.5 mg/mL (5.34 mM) in 10% DMSO, 90%
(20% SBE-B-CD in Saline)[1][2]

Formulation 3

= 2.5 mg/mL (5.34 mM) in 10% DMSO, 90%
Corn Qil[1][2]

Experimental Protocols
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Protocol 1: Preparation of High-Concentration Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of HTH-01-015 in

DMSO, which can be further diluted for various in vitro experiments.

Materials:

HTH-01-015 powder

Anhydrous or fresh Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials
Calibrated pipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination.

Weighing: Accurately weigh the desired amount of HTH-01-015 powder. For example, to
prepare a 10 mM stock solution, weigh out 4.6855 mg of HTH-01-015.

Dissolution: Add the appropriate volume of fresh DMSO to the vial containing the HTH-01-
015 powder. To continue the example, add 1 mL of DMSO to the 4.6855 mg of HTH-01-015.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming in a 37°C water bath or brief sonication can be used to aid dissolution if
precipitation is observed.[1][9]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1][8] Store the aliquots at -20°C
for up to 6 months or at -80°C for up to one year.[1]
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol details the dilution of the DMSO stock solution into a final working concentration
in cell culture medium.

Materials:

e HTH-01-015 DMSO stock solution (from Protocol 1)
o Appropriate cell culture medium (e.g., DMEM)

o Sterile tubes and pipettes

Procedure:

 Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the
DMSO stock solution in cell culture medium. For example, to achieve a final concentration of
10 pM, you can first dilute the 10 mM stock solution 1:100 in culture medium to get a 100 pM
intermediate solution.

 Final Dilution: Add the required volume of the intermediate solution (or the stock solution for
a single dilution step) to the cell culture medium to achieve the desired final concentration.
For instance, add 100 uL of the 100 uM intermediate solution to 900 uL of cell culture
medium to get a final concentration of 10 uM.

e Mixing and Application: Gently mix the final working solution and immediately add it to your
cell cultures. Ensure the final DMSO concentration is kept low (typically <0.1%) to avoid
solvent-induced cytotoxicity.

Mandatory Visualizations
HTH-01-015 Mechanism of Action: Inhibition of the
LKB1-NUAK1 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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